1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[(3-phenylmethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C26H30N2O/c1-21-11-12-22(2)26(17-21)28-15-13-27(14-16-28)19-24-9-6-10-25(18-24)29-20-23-7-4-3-5-8-23/h3-12,17-18H,13-16,19-20H2,1-2H3
• InChI Key: XHGLBMCYPDKEHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C26H30N2O
• Molecular Weight: 386.5 g/mol

Description

1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine is a chemical compound that belongs to the class of piperazines. It has been widely used in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as dopamine, serotonin, and norepinephrine. It may also interact with various receptors such as the sigma-1 receptor and the N-methyl-D-aspartate (NMDA) receptor.
Biochemical and Physiological Effects:
1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to have antidepressant effects in animal models of depression. In addition, it has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects, which make it a promising candidate for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity. It has been found to be toxic at high doses, which may limit its use in clinical settings.

Future Directions

There are several future directions for the research on 1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine. One direction is to investigate its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another direction is to explore its potential as a novel analgesic and anti-inflammatory agent. Furthermore, future research could focus on optimizing the synthesis method and improving the safety profile of this compound.
Conclusion:
In conclusion, 1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine is a promising compound that has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and antidepressant effects, and has potential for the treatment of neurological disorders. However, its potential toxicity may limit its use in clinical settings. Further research is needed to fully understand its mechanism of action and to optimize its synthesis method and safety profile.

Synthesis Methods

The synthesis of 1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine involves the reaction of 1-benzyl-3-(2,5-dimethylphenyl) urea with 1-(chloromethyl)-3-(benzyloxy)benzene in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide at a temperature of 60-80°C for several hours. The resulting compound is then purified by recrystallization or column chromatography.

Scientific Research Applications

1-[3-(benzyloxy)benzyl]-4-(2,5-dimethylphenyl)piperazine has been extensively used in scientific research for its potential therapeutic properties. It has been studied for its anti-inflammatory, analgesic, and antidepressant effects. It has also been investigated for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.